Cas no 98998-60-8 (methyl 6-(carbamothioylamino)hexanoate)

• Product Name: methyl 6-(carbamothioylamino)hexanoate
• CAS No: 98998-60-8
• MF: C₈H₁₆N₂O₂S
• MW: 204.289840698242
• CID: 817610
• PubChem ID: 4962408
• Update Time: 2025-04-19

methyl 6-(carbamothioylamino)hexanoate Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,6-[(aminothioxomethyl)amino]-, methyl ester
• Methyl 6-(carbamothioylamino)hexanoate
• METHYL 6-[(AMINOCARBONOTHIOYL)AMINO]HEXANOATE
• MFCD06655829
• 98998-60-8
• Methyl6-thioureidohexanoate
• Methyl 6-thioureidohexanoate
• SCHEMBL381238
• VALKJAZBWIWNGX-UHFFFAOYSA-N
• EN300-13396
• 5-Chloro-2-methoxy-benzoicacidhydrazide
• CS-0233489
• AKOS009003510
• Z90122771
• DTXSID90407089
• G58638
• methyl 6-(carbamothioylamino)hexanoate

• MDL： MFCD06655829
• Inchi： 1S/C8H16N2O2S/c1-12-7(11)5-3-2-4-6-10-8(9)13/h2-6H2,1H3,(H3,9,10,13)
• InChI Key： VALKJAZBWIWNGX-UHFFFAOYSA-N
• SMILES： S=C(N)NCCCCCC(=O)OC

Computed Properties

• Exact Mass: 204.09324893g/mol
• Monoisotopic Mass: 204.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 96.4Ų